Cas no 108268-28-6 (1,2-Cycloheptanediol,(1R,2R)-)

• Product Name: 1,2-Cycloheptanediol,(1R,2R)-
• CAS No: 108268-28-6
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 137159
• PubChem ID: 11252020
• Update Time: 2025-04-19

1,2-Cycloheptanediol,(1R,2R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cycloheptanediol,(1R,2R)-
• (R,R)-(-)-1,2-CYCLOHEPTANEDIOL
• (+/-)-cis-cycloheptane-1,2-diol
• (1R,2S)-2-amino-1-cyclohexanol
• (1R,2S)-2-aminocyclohexanol
• (1R,2S)-cis-2-amino-1-cyclohexanol
• (1R,2S)-cis-2-aminocyclohexanol
• (1R,2S)-cycloheptane-1,2-diol
• 1,2-cycloheptanediol
• cis-1,2-cycloheptanediol
• cis-1-amino-2-hydroxycyclohexane
• cis-2-amino-cyclohexanol
• cis-2-hydroxycyclohexanamine
• cis-Cyclohepta-1,2-diol
• AKOS006271428
• rac-trans-Cycloheptane-1,2-diol
• SCHEMBL1857246
• (1R,2R)-cycloheptane-1,2-diol
• 108268-28-6
• (1R*,2R*)-1,2-Cycloheptanediol
• (1R,2R)-1,2-Cycloheptanediol
• (+/-)-trans-1,2-Cycloheptanediol
• 1,2-Cycloheptanediol #
• DTXSID701308573
• trans-1,2-Cycloheptanediol
• 1,2-Cycloheptanediol, trans-(.+/-.)-

• Inchi： 1S/C7H14O2/c8-6-4-2-1-3-5-7(6)9/h6-9H,1-5H2/t6-,7-/m1/s1
• InChI Key： DCYPPXGEIQTVPI-RNFRBKRXSA-N
• SMILES： O[C@@H]1CCCCC[C@H]1O

Computed Properties

• Exact Mass: 130.09900
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 73
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 0.67230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives